Cas no 118006-73-8 (3,4-Hexanedione, 1-(phenylmethoxy)-)

• Product Name: 3,4-Hexanedione, 1-(phenylmethoxy)-
• CAS No: 118006-73-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1207638
• Update Time: 2024-08-05

3,4-Hexanedione, 1-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Hexanedione, 1-(phenylmethoxy)-

• Inchi： 1S/C13H16O3/c1-2-12(14)13(15)8-9-16-10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key： YMYAXMYSCSUBSG-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)CC(=O)C(=O)CC

Computed Properties

• Exact Mass: 220.10998

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 304.6±25.0 °C(Predicted)
• PSA: 43.37